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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorogenic peptide substrate Acetyl-

Arginyl-Leucyl-Arginine-7-amino-4-methylcoumarin (Ac-RLR-AMC). Contrary to the initial

query, Ac-RLR-AMC is not a substrate for caspase-3 but is a well-established tool for

measuring the trypsin-like activity of the 26S proteasome.

To address the interest in caspase-3, this guide also provides a comprehensive, parallel

analysis of the widely used and specific caspase-3 substrate, Acetyl-Aspartyl-Glutamyl-Valyl-

Aspartyl-7-amino-4-methylcoumarin (Ac-DEVD-AMC). This dual focus will enable researchers

to accurately select and apply the appropriate substrate for their specific enzymatic assays.

Section 1: Ac-RLR-AMC - A Substrate for 26S
Proteasome
Ac-RLR-AMC is a synthetic peptide C-terminally conjugated to the fluorophore 7-amino-4-

methylcoumarin (AMC). In its intact form, the fluorescence of AMC is quenched. Upon cleavage

of the amide bond between Arginine and AMC by an enzyme with trypsin-like specificity, such
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as the 26S proteasome, the free AMC is released, resulting in a significant increase in

fluorescence.

Quantitative Data
The spectral properties of the released AMC fluorophore are key to its detection.

Parameter Value Reference(s)

Excitation Maximum (Ex) ~380 nm [1][2]

Emission Maximum (Em) 440-460 nm [1][2]

Signaling Pathway and Mechanism of Action
The enzymatic reaction is a single-step hydrolysis event. The 26S proteasome recognizes the

RLR peptide sequence and cleaves the bond between the C-terminal Arginine and the AMC

molecule.
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Fig 1. Mechanism of Ac-RLR-AMC cleavage by the 26S proteasome.

Experimental Protocol: Proteasome Activity Assay
This protocol outlines a general procedure for measuring the trypsin-like activity of the 26S

proteasome in cell lysates using Ac-RLR-AMC.

Materials:
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Ac-RLR-AMC substrate

Assay Buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM ATP)

Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100,

protease inhibitors)

Purified proteasome or cell lysate

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of Ac-RLR-AMC: Dissolve Ac-RLR-AMC in DMSO to a

concentration of 10 mM. Store at -20°C.

Prepare a working substrate solution: Dilute the stock solution in Assay Buffer to the desired

final concentration (typically 10-100 µM).

Prepare cell lysates: Lyse cells in Cell Lysis Buffer on ice. Centrifuge to pellet debris and

collect the supernatant. Determine the protein concentration of the lysate.

Set up the assay: In a 96-well plate, add a volume of cell lysate (e.g., 20-50 µg of total

protein) to each well. Include a negative control with lysis buffer instead of lysate.

Initiate the reaction: Add the working substrate solution to each well to start the reaction. The

total volume should be consistent across all wells (e.g., 200 µL).

Measure fluorescence: Immediately place the plate in a fluorescence microplate reader.

Measure the fluorescence intensity at regular intervals (e.g., every 5 minutes for 1 hour) with

excitation at ~380 nm and emission at ~440-460 nm.

Data Analysis: The rate of increase in fluorescence is proportional to the proteasome activity.
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Fig 2. Experimental workflow for a proteasome activity assay.

Section 2: Ac-DEVD-AMC - A Specific Substrate for
Caspase-3/7
Ac-DEVD-AMC is a fluorogenic substrate highly specific for caspase-3 and its close homolog,

caspase-7. Caspases are a family of cysteine proteases that play essential roles in apoptosis

(programmed cell death). The DEVD peptide sequence mimics the cleavage site in PARP (poly

(ADP-ribose) polymerase), a key substrate of caspase-3.[3]

Quantitative Data
The fluorescent properties of the cleaved AMC are identical regardless of the peptide it was

attached to.
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Parameter Value Reference(s)

Excitation Maximum (Ex) ~380 nm [3][4]

Emission Maximum (Em) 430-460 nm [3][4]

Michaelis Constant (Km) for

Caspase-3
~10 µM [3]

Signaling Pathway and Mechanism of Action
In the apoptotic pathway, initiator caspases (like caspase-9) activate executioner caspases,

including caspase-3. Activated caspase-3 then cleaves specific cellular substrates, leading to

the dismantling of the cell. The Ac-DEVD-AMC assay leverages this by providing an artificial

substrate that, when cleaved, produces a fluorescent signal.
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Fig 3. Caspase-3 activation and cleavage of Ac-DEVD-AMC.

Experimental Protocol: Caspase-3 Activity Assay
This protocol provides a detailed method for quantifying caspase-3 activity in apoptotic cell

lysates.[3]

Materials:

Ac-DEVD-AMC substrate

Caspase Assay Buffer (e.g., 20 mM HEPES, pH 7.5, 10% glycerol, 2 mM DTT)[3]
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Cell Lysis Buffer (e.g., 10 mM Tris-HCl, 10 mM NaH₂PO₄/NaHPO₄, pH 7.5, 130 mM NaCl,

1% Triton™ X-100, 10 mM NaPPi)[3]

Cell culture with induced apoptosis and a non-apoptotic control

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of Ac-DEVD-AMC: Reconstitute lyophilized Ac-DEVD-AMC in

DMSO to create a 1 mg/mL or ~1.5 mM stock solution.[3] Store at -20°C.

Prepare cell lysates:

Induce apoptosis in your cell line of choice (e.g., using staurosporine or an anti-Fas

antibody).

Harvest both apoptotic and non-apoptotic (control) cells.

Lyse the cells in cold Cell Lysis Buffer (e.g., 2-10 x 10⁶ cells/mL) for 30 minutes on ice.[3]

Centrifuge the lysate to pellet cellular debris and collect the supernatant.

Set up the assay:

For each reaction, prepare a mix in a microcentrifuge tube containing Caspase Assay

Buffer and cell lysate (the amount will need to be optimized, but 50-100 µL of lysate per 1

mL of buffer is a starting point).[5]

Add the Ac-DEVD-AMC stock solution to the assay buffer/lysate mix for a final

concentration of ~20 µM.[3]

Include negative controls: a reaction with lysate from non-apoptotic cells and a reaction

with lysis buffer only (no cells).[3]

Incubate: Incubate the reaction mixtures for 1 hour at 37°C.[3]
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Measure fluorescence: Transfer the reaction mixtures to a 96-well black plate. Measure the

fluorescence using a spectrofluorometer with an excitation wavelength of 380 nm and an

emission wavelength range of 430-460 nm.[3]

Data Analysis: Compare the fluorescence intensity of the apoptotic samples to the non-

apoptotic and no-cell controls. A significant increase in fluorescence indicates caspase-3

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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